Cas no 56147-63-8 (1H-Indene,2-ethyl-2,3-dihydro-)

1H-Indene,2-ethyl-2,3-dihydro- structure
56147-63-8 structure
Product Name:1H-Indene,2-ethyl-2,3-dihydro-
CAS No:56147-63-8
MF:C11H14
MW:146.228863239288
CID:371638
PubChem ID:41747
Update Time:2025-04-19

1H-Indene,2-ethyl-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene,2-ethyl-2,3-dihydro-
    • 2-ethyl-2,3-dihydro-1H-indene
    • 2-ETHYL INDAN
    • 2-Ethylindane
    • InChI=1/C11H14/c1-2-9-7-10-5-3-4-6-11(10)8-9/h3-6,9H,2,7-8H2,1H
    • 2,3-dihydro-2-ethyl-1h-indene
    • DTXSID40204681
    • 1H-Indene, 2-ethyl-2,3-dihydro-
    • WJNBFERHVLTYOV-UHFFFAOYSA-N
    • 2-Ethylindan
    • INDAN, 2-ETHYL-
    • 2-Ethylindane #
    • MK8FA8T3Y5
    • UNII-MK8FA8T3Y5
    • 56147-63-8
    • Inchi: 1S/C11H14/c1-2-9-7-10-5-3-4-6-11(10)8-9/h3-6,9H,2,7-8H2,1H3
    • InChI Key: WJNBFERHVLTYOV-UHFFFAOYSA-N
    • SMILES: C1(CC)CC2C=CC=CC=2C1

Computed Properties

  • Exact Mass: 146.10962
  • Monoisotopic Mass: 146.10955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.6

Experimental Properties

  • Density: 0.936
  • Boiling Point: 215.2°Cat760mmHg
  • Flash Point: 76.1°C
  • Refractive Index: 1.523
  • PSA: 0
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